Cas no 183304-68-9 (4-(Hydroxymethyl)-1,2,3-thiadiazole-5-carboxylic acid)

• Product Name: 4-(Hydroxymethyl)-1,2,3-thiadiazole-5-carboxylic acid
• CAS No: 183304-68-9
• MF: C₄H₄N₂O₃S
• MW: 160.151159286499
• MDL: MFCD11977675
• CID: 114057
• PubChem ID: 44558324
• Update Time: 2025-04-18

4-(Hydroxymethyl)-1,2,3-thiadiazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1,2,3-Thiadiazole-5-carboxylic acid, 4-(hydroxymethyl)- (9CI)
• 1,2,3-THIADIAZOLE-5-CARBOXYLIC ACID, 4-(HYDROXYMETHYL)
• 1,2,3-Thiadiazole-5-carboxylicacid, 4-(hydroxymethyl)-
• 4-(Hydroxymethyl)-1,2,3-thiadiazole-5-carboxylic acid
• 4-(hydroxymethyl)thiadiazole-5-carboxylic acid
• AG-E-33038
• AK-28241
• ANW-66687
• CTK0H1257
• KB-09976
• MolPort-004-765-705
• SBB066438
• 4-(Hydroxymethyl)
• 4-(hydroxymethyl)-5-thiadiazolecarboxylic acid
• C4H4N2O3S
• 9602AA
• FCH1173500
• AX8157987
• ST24043094
• ST24046999
• A812762
• 1,2,3-Thiadiazole-5-carboxylic acid, 4-(hydroxymethyl)-
• 183304-68-9
• CS-0186889
• DTXSID20659418
• FT-0645633
• 4-(hydroxymethyl)thiadiazole-5-carboxylic acid;4-(Hydroxymethyl)-1,2,3-thiadiazole-5-carboxylic acid
• DS-10935
• MFCD11977675
• F21090
• 1,2,3-Thiadiazole-5-carboxylic acid,4-(hydroxymethyl)-
• AKOS015897296
• 1,2,3-Thiadiazole-5-carboxylicacid,4-(hydroxymethyl)-
• 4-(Hydroxymethyl)-1,2,3-thiadiazole-5-carboxylicacid

• MDL： MFCD11977675
• Inchi： 1S/C4H4N2O3S/c7-1-2-3(4(8)9)10-6-5-2/h7H,1H2,(H,8,9)
• InChI Key： SOLVBZNIJYRMPM-UHFFFAOYSA-N
• SMILES： S1C(C(=O)O)=C(CO)N=N1

Computed Properties

• Exact Mass: 159.99400
• Monoisotopic Mass: 159.994
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 112
• XLogP3: -0.6

Experimental Properties

• Density: 1.746
• Boiling Point: 405.9°C at 760 mmHg
• Flash Point: 199.3 °C
• Refractive Index: 1.668
• PSA: 111.55000
• LogP: -0.27140

4-(Hydroxymethyl)-1,2,3-thiadiazole-5-carboxylic acid Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,2-8°C